Cas no 54380-47-1 (1,4-Cyclohexadiene,3,6-bis(trimethylsilyl)-, trans-)
54380-47-1 structure
Product Name:1,4-Cyclohexadiene,3,6-bis(trimethylsilyl)-, trans-
CAS No:54380-47-1
MF:C12H24Si2
MW:224.489965438843
CID:385705
PubChem ID:143159
Update Time:2025-04-19
1,4-Cyclohexadiene,3,6-bis(trimethylsilyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene,3,6-bis(trimethylsilyl)-, trans-
- 3,6-Bis(trimethylsilyl)-1,4-cyclohexadiene
- Trimethyl[4-(trimethylsilyl)-2,5-cyclohexadien-1-yl]silane
- DTXSID70969493
- Trimethyl[4-(trimethylsilyl)-2,5-cyclohexadien-1-yl]silane #
- Silane, 2,5-cyclohexadiene-1,4-diylbis(trimethyl-, trans-
- (Cyclohexa-2,5-diene-1,4-diyl)bis(trimethylsilane)
- Silane,2,5-cyclohexadiene-1,4-diylbis[trimethyl-trans-
- 54380-47-1
- LDFZGKLEQBHNLQ-UHFFFAOYSA-N
-
- Inchi: 1S/C12H24Si2/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-12H,1-6H3
- InChI Key: LDFZGKLEQBHNLQ-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C1C=CC(C=C1)[Si](C)(C)C
Computed Properties
- Exact Mass: 224.14172
- Monoisotopic Mass: 224.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.83
- Boiling Point: 75 °C (1 mmHg)
- Flash Point: 85°C
- Refractive Index: 1.457
- PSA: 0
- LogP: 4.52920
1,4-Cyclohexadiene,3,6-bis(trimethylsilyl)-, trans- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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